Cas no 1260637-46-4 (2-(benzyloxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 1260637-46-4
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• MDL: MFCD04114853
• CID: 4771480
• PubChem ID: 72208390
• Update Time: 2025-07-19

2-(benzyloxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-CBZ-6-METHOXY-3,4-DIHYDRO-1H-ISOQUINOLINE-1-CARBOXYLIC ACID
• 1,2(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-6-methoxy-, 2-(phenylmethyl) ester
• 2-((Benzyloxy)carbonyl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• 2-(benzyloxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• MDL： MFCD04114853
• Inchi： 1S/C19H19NO5/c1-24-15-7-8-16-14(11-15)9-10-20(17(16)18(21)22)19(23)25-12-13-5-3-2-4-6-13/h2-8,11,17H,9-10,12H2,1H3,(H,21,22)
• InChI Key： RIXDCJSVZCSFMU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=C(OC)C=C2)CCN1C(OCC1=CC=CC=C1)=O

Additional information on 2-(benzyloxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Recent Advances in the Study of 2-(Benzyloxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS: 1260637-46-4)

The compound 2-(benzyloxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS: 1260637-46-4) has recently gained significant attention in chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This tetrahydroisoquinoline derivative has shown promising applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies.

Recent studies have focused on the compound's unique structural features, which include both a benzyloxycarbonyl protecting group and a methoxy substituent on the aromatic ring. These functional groups contribute to its stability during synthetic processes while maintaining the reactivity needed for further derivatization. The carboxylic acid moiety at position 1 provides an additional handle for chemical modification, making this compound particularly versatile in medicinal chemistry applications.

In 2023, researchers at several leading pharmaceutical institutions reported new synthetic methodologies for 1260637-46-4 that significantly improved yield and purity. A particularly notable advancement came from the University of Tokyo, where scientists developed a one-pot asymmetric synthesis route with >90% enantiomeric excess. This breakthrough has important implications for the production of chiral tetrahydroisoquinoline derivatives with potential pharmacological activity.

Biological evaluations of derivatives synthesized from 1260637-46-4 have revealed interesting structure-activity relationships. Several analogs have demonstrated moderate to strong binding affinity for σ receptors, which are implicated in various neurological conditions. Preliminary in vitro studies suggest that certain modifications of the parent compound may lead to selective σ-1 receptor ligands with potential applications in neuropathic pain management.

The antimicrobial potential of 1260637-46-4 derivatives has also been explored. A 2024 study published in the Journal of Medicinal Chemistry reported that specific analogs showed promising activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, suggesting a novel mode of action distinct from currently available antibiotics.

From a chemical biology perspective, 1260637-46-4 has proven valuable as a scaffold for developing chemical probes. Researchers have successfully incorporated fluorescent tags and photoaffinity labels at various positions of the molecule, enabling studies of protein-ligand interactions in live cells. These tools are contributing to our understanding of tetrahydroisoquinoline-binding proteins and their roles in cellular processes.

Looking forward, the pharmaceutical industry shows increasing interest in 1260637-46-4 as a building block for drug discovery. Several companies have included derivatives of this compound in their screening libraries, recognizing its potential to yield novel pharmacophores. Current research directions include optimization of pharmacokinetic properties and exploration of combination therapies using 1260637-46-4-derived compounds.

In conclusion, 2-(benzyloxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Recent advances in its synthesis and biological evaluation have expanded its potential applications, particularly in CNS disorders and antimicrobial therapies. Future research will likely focus on developing more potent and selective derivatives with improved drug-like properties.